Cas no 105248-42-8 (Pregn-4-en-3-one,6,17,20-trihydroxy-, (6b,20S)- (9CI))

• Product Name: Pregn-4-en-3-one,6,17,20-trihydroxy-, (6b,20S)- (9CI)
• CAS No: 105248-42-8
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 145822
• PubChem ID: 147076
• Update Time: 2025-04-19

Pregn-4-en-3-one,6,17,20-trihydroxy-, (6b,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,6,17,20-trihydroxy-, (6b,20S)- (9CI)
• 6,17,20-trihydroxypregn-4-ene-3-one
• 6,17-dihydroxy-17-(1-hydroxyethyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 6,17,20-trihydroxypregn-4-en-3-one
• 6,17-20-Thpo
• 6beta,17,20alpha-Trihydroxypregn-4-ene-3-one
• DTXSID30909395
• 105248-42-8
• SCHEMBL142062

• Inchi： 1S/C21H32O4/c1-12(22)21(25)9-6-16-14-11-18(24)17-10-13(23)4-7-19(17,2)15(14)5-8-20(16,21)3/h10,12,14-16,18,22,24-25H,4-9,11H2,1-3H3/t12?,14-,15+,16+,18?,19-,20+,21+/m1/s1
• InChI Key： IOYKCORNMBALAV-INEPUAKGSA-N
• SMILES： O[C@]1(C(C)O)CC[C@H]2[C@@H]3CC(C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 348.23
• Monoisotopic Mass: 348.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 531.2°Cat760mmHg
• Flash Point: 289.1°C
• Refractive Index: 1.584

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives